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Compound of Interest

Compound Name: Tetradecanedioate

Cat. No.: B1240563

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for
tetradecanedioic acid (CAS No: 821-38-5). The information is compiled from multiple safety
data sheets (SDS) and chemical databases to ensure a thorough understanding for
professionals working with this substance. This guide covers hazard identification, protective
measures, emergency procedures, and toxicological data to promote safe laboratory practices.

Hazard Identification and Classification

Tetradecanedioic acid is an alpha,omega-dicarboxylic acid.[1] While some suppliers do not
classify it as hazardous under GHS criteria, others identify it as causing skin and eye irritation.
[2][3][4] One supplier classifies it as causing serious eye damage.[5] Given the conflicting
classifications, it is prudent to handle this chemical with care, assuming it presents a potential
hazard.

The GHS classification information is summarized below.

Table 1: GHS Hazard Classification
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. . Hazard Precautionary
Category Pictogram Signal Word
Statements Statements
P261: Avoid
) breathing
H302: Harmful if
dust[6]P264:
swallowed[6]H31
) Wash hands
5: Causes skin
S thoroughly after
irritation[3] )
handling[3]
[6]H318/H319:
) ) [6]P270: Do not
Hazard Warning / Causes serious )
o GHSO05, GHS07 eat, drink or
Identification Danger eye
o smoke when
damagel/irritation[ ) )
using this
3][5][6]H335:
product[6]P280:
May cause

respiratory

irritation[6]

Wear protective
gloves/eye
protection/face
protection[3][6]

Physical and Chemical Properties

Understanding the physical and chemical properties of tetradecanedioic acid is essential for its

safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source(s)
Chemical Formula C14H2604 [21[31[5]
Molecular Weight 258.35 g/mol [5]
CAS Number 821-38-5 [B1I51[7]
White to almost white powder
Appearance [31[5]
or crystal
Melting Point 124-127 °C [1][5]
Slightly soluble in water.[1]
Solubility Soluble in DMSO (52 mg/mL).
[8]
1,12-Dodecanedicarboxylic
Synonyms [2][3]

acid

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

Handling:

e Avoid contact with skin, eyes, and clothing.[4][10]

Handle in a well-ventilated area to minimize dust creation.[2][9]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[6][7]

e Wash hands and any exposed skin thoroughly after handling.[4][7]

e Do not eat, drink, or smoke in areas where the chemical is handled.[2][6]

» Avoid the formation of dust clouds, as dust may be combustible at sufficient concentrations.

[2][10]
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Storage:
» Store in a tightly-closed container in a cool, dry, and well-ventilated location.[2][7][9]

o Keep away from incompatible materials such as strong oxidizing agents, bases, and
reducing agents.[7]

o Store locked up.[6][7]
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Preparation

Assess Task & Risks

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Ensure Adequate Ventilation

Exedution

Perform Work

(Minimize Dust)

Post-Prpcedure

Decontaminate Work Area & PPE

' '

Dispose of Waste Properly Store Chemical Securely
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\Yes Yes

Move to Fresh Air Wash with Soap & Water Rinse Eyes for 15+ min

Remove Contaminated Clothing Remove Contact Lenses

Seek Medical Attention
if Symptoms Persist

Rinse Mouth, Do NOT Induce Vomiting
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Setup

Prepare RhE Tissue Cultures

Apply Test Chemical, Positive
& Negative Controls

Incubation| & Viability

Incubate (60 min) & Wash

Post-Incubate (42 hr)

Assess Viablility with MTT Assay

Anzvsis
Extract Formazan & Measure
Optical Density

l

Calculate % Viability vs. Control

.

Classify Irritancy Potential
(Irritant if Viability < 50%)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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